Cas no 1226879-32-8 (5-Iodo-4-methoxy-pyridin-2-ylamine)

• Product Name: 5-Iodo-4-methoxy-pyridin-2-ylamine
• CAS No: 1226879-32-8
• MF: C₆H₇IN₂O
• MW: 250.037053346634
• MDL: MFCD28669280
• CID: 4579164
• PubChem ID: 58053751
• Update Time: 2025-05-26

5-Iodo-4-methoxy-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-iodo-4-methoxypyridin-2-amine
• 5-Iodo-4-methoxy-pyridin-2-ylamine
• 2-Pyridinamine, 5-iodo-4-methoxy-
• 5-Iodo-4-methoxy-2-aminopyridine
• BZB87932
• D76350
• 5-Iodo-4-methoxy-2-pyridinamine
• MFCD28669280
• CS-0103371
• 1226879-32-8
• CS-16773
• 2-Amino-5-iodo-4-methoxypyridine
• Z3244909482
• 5-iodo-4-methoxy-pyridin-2-amine
• SCHEMBL10200683
• AKOS027427340
• DB-139886
• EN300-1721896
• SY284491

• MDL： MFCD28669280
• Inchi： 1S/C6H7IN2O/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3,(H2,8,9)
• InChI Key： QWGWTCVCNBZBHK-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1OC)N

Computed Properties

• Exact Mass: 249.96031g/mol
• Monoisotopic Mass: 249.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1

Additional information on 5-Iodo-4-methoxy-pyridin-2-ylamine

Recent Advances in the Application of 5-Iodo-4-methoxy-pyridin-2-ylamine (CAS: 1226879-32-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Iodo-4-methoxy-pyridin-2-ylamine (CAS: 1226879-32-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its iodo and methoxy substituents, serves as a versatile building block in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique electronic properties conferred by the iodine atom and the methoxy group make this compound an attractive scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-Iodo-4-methoxy-pyridin-2-ylamine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound's halogen bond-forming capability to enhance target binding affinity, resulting in inhibitors with improved pharmacokinetic profiles. This work underscores the compound's importance in addressing drug resistance issues in hematologic malignancies.

In the realm of antimicrobial research, a recent breakthrough published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 5-Iodo-4-methoxy-pyridin-2-ylamine exhibit potent activity against multidrug-resistant Staphylococcus aureus strains. The study employed structure-activity relationship (SAR) analysis to optimize the compound's antimicrobial properties while minimizing cytotoxicity. These findings open new avenues for combating antibiotic-resistant pathogens, a critical challenge in modern medicine.

The synthetic utility of 5-Iodo-4-methoxy-pyridin-2-ylamine has also been expanded through recent methodological developments. A 2024 Nature Communications paper described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of this scaffold at the iodine position. This advancement significantly broadens the structural diversity accessible from this building block, facilitating the exploration of new chemical space in drug discovery programs.

From a pharmacological perspective, recent pharmacokinetic studies have provided valuable insights into the metabolic stability and bioavailability of 5-Iodo-4-methoxy-pyridin-2-ylamine derivatives. Research published in Drug Metabolism and Disposition (2023) identified the major metabolic pathways of these compounds, informing the design of analogs with improved metabolic profiles. Such studies are crucial for translating promising in vitro results into clinically viable drug candidates.

Looking forward, the unique properties of 5-Iodo-4-methoxy-pyridin-2-ylamine position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its application in targeted protein degradation strategies and as a molecular probe for studying enzyme mechanisms. The compound's versatility and the recent methodological advances in its functionalization suggest that it will continue to play an important role in pharmaceutical innovation in the coming years.